![molecular formula C16H13F2N3S2 B4740330 5-{[(4-fluorobenzyl)thio]methyl}-4-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol](/img/structure/B4740330.png)
5-{[(4-fluorobenzyl)thio]methyl}-4-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol
Overview
Description
5-{[(4-fluorobenzyl)thio]methyl}-4-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as FBTMT and has been extensively studied for its unique properties and functions.
Mechanism of Action
The mechanism of action of FBTMT is not fully understood. However, it has been found to inhibit the activity of certain enzymes that are involved in the inflammatory response and cancer cell proliferation. FBTMT has also been found to induce apoptosis in cancer cells, which leads to their death.
Biochemical and Physiological Effects:
FBTMT has been found to have significant biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, which are responsible for the inflammatory response. FBTMT has also been found to reduce the activity of certain enzymes that are involved in the proliferation of cancer cells. Additionally, FBTMT has been found to induce apoptosis in cancer cells, which leads to their death.
Advantages and Limitations for Lab Experiments
FBTMT has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. FBTMT has also been found to have low toxicity, which makes it safe for use in lab experiments. However, FBTMT has certain limitations, including its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the study of FBTMT. One potential direction is the development of new methods for synthesizing FBTMT, which could lead to improved yields and purity. Another potential direction is the study of FBTMT's potential applications in the treatment of other diseases, such as autoimmune disorders. Additionally, the study of FBTMT's mechanism of action could lead to the development of new drugs that target similar pathways.
Scientific Research Applications
FBTMT has been studied extensively for its potential applications in various fields of scientific research. It has been found to have significant anti-inflammatory properties, which make it a potential candidate for the treatment of various inflammatory diseases. FBTMT has also been found to have anti-cancer properties and has been studied for its potential use in cancer treatment.
properties
IUPAC Name |
4-(3-fluorophenyl)-3-[(4-fluorophenyl)methylsulfanylmethyl]-1H-1,2,4-triazole-5-thione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13F2N3S2/c17-12-6-4-11(5-7-12)9-23-10-15-19-20-16(22)21(15)14-3-1-2-13(18)8-14/h1-8H,9-10H2,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEYLKTIPKTUTPB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)N2C(=NNC2=S)CSCC3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13F2N3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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